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Compound of Interest

Compound Name: LY2444296

Cat. No.: B8102925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
LY2444296, also known as FP3FBZ, is a potent and selective short-acting antagonist of the

kappa opioid receptor (KOR). Its chemical designation is ((S)-3-fluoro-4-(4-((2-(3-

fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide). This technical guide provides a

detailed overview of the chemical structure, physicochemical properties, and a comprehensive

synthesis protocol for LY2444296. Additionally, it outlines the canonical signaling pathway of

the kappa opioid receptor, the pharmacological target of LY2444296. The information

presented herein is intended to support researchers and professionals in the fields of medicinal

chemistry, pharmacology, and drug development.

Chemical Structure and Properties
LY2444296 is a complex organic molecule featuring a central phenoxybenzamide core linked

to a substituted pyrrolidine moiety. The stereochemistry of the pyrrolidine ring is crucial for its

biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8102925?utm_src=pdf-interest
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8102925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name
((S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-

1-yl)methyl)phenoxy)benzamide)

Synonyms FP3FBZ

Molecular Formula C₂₄H₂₂F₂N₂O₂

Molecular Weight 408.44 g/mol

CAS Number 1346133-11-6

SMILES
O=C(N)C1=CC=C(OC2=CC=C(CN3--INVALID-

LINK--CCC3)C=C2)C(F)=C1

Appearance Light yellow to yellow solid

Chemical Structure Diagram
Caption: 2D Chemical Structure of LY2444296 (FP3FBZ).

Synthesis of LY2444296
The synthesis of LY2444296 can be accomplished through a multi-step process involving the

formation of the key pyrrolidine intermediate followed by coupling with the phenoxybenzamide

moiety. The following is a representative synthetic scheme.

Synthesis Workflow
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Step 1: Reductive Amination

Step 2: Alkylation

Step 3: Nucleophilic Aromatic Substitution (SNAr)

Step 4: Hydrolysis

1-(3-Fluorophenyl)ethanone

Intermediate Imine

+ (S)-1-Phenylethanamine
[Ti(OiPr)₄, EtOH]

(S)-1-Phenylethanamine

(S)-2-(3-Fluorophenyl)pyrrolidine

H₂, Pd/C

(S)-1-((4-Hydroxyphenyl)methyl)-2-(3-fluorophenyl)pyrrolidine

+ 4-(Bromomethyl)phenol
[K₂CO₃, MeCN]

4-(Bromomethyl)phenol

(S)-4-((2-(3-Fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)-3-fluorobenzonitrile

+ 3,4-Difluorobenzonitrile
[K₂CO₃, DMF]

3,4-Difluorobenzonitrile

LY2444296

H₂O₂, NaOH, DMSO
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To cite this document: BenchChem. [In-Depth Technical Guide: The Chemical Structure and
Synthesis of LY2444296 (FP3FBZ)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8102925#the-chemical-structure-and-synthesis-of-
ly2444296-fp3fbz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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